3-(5-oxo-1,2-dihydro-1,2,4-triazol-3-yl)propanoic acid

• IUPAC Name: 3-(5-oxo-1,2-dihydro-1,2,4-triazol-3-yl)propanoic acid
• InChI: InChI=1S/C5H7N3O3/c9-4(10)2-1-3-6-5(11)8-7-3/h1-2H2,(H,9,10)(H2,6,7,8,11)
• InChI Key: WMVSBJVQCHFZJU-UHFFFAOYSA-N
• Canonical SMILES: C(CC(=O)O)C1=NC(=O)NN1
• Molecular Formula: C5H7N3O3
• Molecular Weight: 157.13 g/mol

Description

3-(5-oxo-1,2-dihydro-1,2,4-triazol-3-yl)propanoic acid is a chemical compound with unique properties and applications in various fields. This compound is known for its specific molecular structure and reactivity, making it a subject of interest in scientific research and industrial applications.

Preparation Methods

The synthesis of 3-(5-oxo-1,2-dihydro-1,2,4-triazol-3-yl)propanoic acid involves specific synthetic routes and reaction conditions. The preparation methods typically include:

Synthetic Routes: The compound is synthesized through a series of chemical reactions involving specific reagents and catalysts. The exact synthetic route may vary depending on the desired purity and yield.

Reaction Conditions: The reactions are carried out under controlled conditions, including temperature, pressure, and pH, to ensure the desired product is obtained.

Industrial Production Methods: In industrial settings, the production of this compound is scaled up using large reactors and continuous flow systems to achieve high efficiency and cost-effectiveness.

Chemical Reactions Analysis

3-(5-oxo-1,2-dihydro-1,2,4-triazol-3-yl)propanoic acid undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions involve the use of reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions can occur with halogens or other nucleophiles under appropriate conditions.

Common Reagents and Conditions: The reactions typically require specific reagents and conditions, such as solvents, catalysts, and temperature control.

Major Products: The major products formed from these reactions depend on the specific reactants and conditions used.

Scientific Research Applications

3-(5-oxo-1,2-dihydro-1,2,4-triazol-3-yl)propanoic acid has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications and effects on human health.

Industry: this compound is used in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of 3-(5-oxo-1,2-dihydro-1,2,4-triazol-3-yl)propanoic acid involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to certain receptors or enzymes, leading to a cascade of biochemical reactions. The exact molecular targets and pathways involved depend on the specific application and context of use.